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Compound of Interest |

Compound Name: H-Pro-Val-OH
CAS No.: 52899-09-9
Cat. No.: B1583113
Get Quote
. J

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, step-by-step procedural information for
the safe disposal of H-Pro-Val-OH (L-prolyl-L-valine), a dipeptide used in various research
applications.

Disclaimer: A specific Safety Data Sheet (SDS) for H-Pro-Val-OH is not readily available in
public databases. The following procedures are based on the general properties of non-
hazardous peptides and amino acid derivatives. It is imperative to consult with your institution's
Environmental Health and Safety (EHS) department and adhere to all local, state, and federal
regulations before proceeding with any disposal.

Risk Assessment and Handling

Before disposal, a thorough risk assessment is necessary. Given that H-Pro-Val-OH is a
dipeptide, it is generally considered to have low toxicity. However, as with any laboratory
chemical, appropriate precautions should be taken to minimize exposure.
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General Chemical Properties (Based on similar compounds)

Property Likely Characteristic

Physical State Crystalline solid

Solubility Soluble in water

Toxicity Generally considered low

Reactivity Stable under normal laboratory conditions

Personal Protective Equipment (PPE)

When handling H-Pro-Val-OH, the following minimum PPE should be worn:

o Gloves: Nitrile or latex gloves to prevent skin contact.

o Eye Protection: Safety glasses or goggles to protect from dust or splashes.
e Lab Coat: To protect clothing and skin.

Disposal Procedures

The appropriate disposal method for H-Pro-Val-OH depends on its physical state (solid or
aqueous solution) and the quantity to be disposed of.

Step 1: Consultation and Verification

o Consult EHS: Before proceeding, present your disposal plan to your institution's EHS
department for approval. They will provide guidance based on your specific laboratory's
policies and local regulations.

o Review Local Regulations: Familiarize yourself with your institution's and municipality's
guidelines for chemical waste disposal.

Step 2: Preparing for Disposal

e Solid H-Pro-Val-OH:
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o Ensure the compound is in a clearly labeled, sealed container. The label should include
the full chemical name ("H-Pro-Val-OH" or "L-prolyl-L-valine") and any known hazard
information (in this case, likely "non-hazardous").

o Place the primary container into a secondary, larger container with a secure lid for
transport to the designated chemical waste collection area.

e Agueous Solutions of H-Pro-Val-OH:

o For small quantities of dilute aqueous solutions (e.g., less than 1 liter of a solution at a low
millimolar concentration), disposal down the drain with copious amounts of water may be
permissible, only if approved by your EHS department.

o For larger volumes or more concentrated solutions, collect the waste in a clearly labeled,
sealed container. The label should indicate the contents ("Aqueous solution of H-Pro-Val-
OH"), the approximate concentration, and that it is non-hazardous.

Step 3: Final Disposal

o Transport the labeled waste container to your institution's designated chemical waste
collection area.

» Follow the specific log-in and handover procedures required by your EHS department.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of a
laboratory chemical like H-Pro-Val-OH, especially when a specific SDS is not readily available.
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Start: Need to Dispose of H-Pro-Val-OH

Yes (Follow SDS)

Consult Institutional Environmental
Health & Safety (EHS) Department

Perform Risk Assessment:
- Evaluate potential hazards (likely low)
- Determine required PPE

Aqueous

Solid Waste Procedure: Aqueous Solution Procedure:
1. Label container with chemical name. 1. Check with EHS for drain disposal approval for dilute solutions.
2. Place in secondary containment. 2. For others, collect in a labeled container.

Transport to Designated
Chemical Waste Collection Area

Follow Institutional Procedures for
Waste Handover and Documentation

@per Disposal CCJTTID
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 To cite this document: BenchChem. [Proper Disposal of H-Pro-Val-OH: A Procedural Guide].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583113/docs#proper-disposal-of-h-pro-val-oh-a-
procedural-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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